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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical applications of Tezacaftor-d6, a deuterated analog of the cystic fibrosis
transmembrane conductance regulator (CFTR) corrector, Tezacaftor. This document is
intended to serve as a valuable resource for professionals in the fields of medicinal chemistry,
pharmacology, and drug metabolism.

Introduction

Tezacaftor (VX-661) is a small molecule drug that functions as a CFTR corrector.[1] It is used in
combination with other CFTR modulators to treat cystic fibrosis (CF) in patients with specific
mutations in the CFTR gene.[1] Tezacaftor aids in the proper folding and trafficking of the
defective CFTR protein to the cell surface, thereby increasing the number of functional chloride
channels.[1]

Tezacaftor-d6 is a stable isotope-labeled version of Tezacaftor, where six hydrogen atoms
have been replaced by deuterium. This isotopic labeling makes it an invaluable tool in
bioanalytical studies, particularly in liquid chromatography-mass spectrometry (LC-MS) based
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assays, where it is often used as an internal standard for the accurate quantification of
Tezacaftor in biological matrices.[2]

Chemical Structure and Properties

The precise location of the six deuterium atoms in commercially available Tezacaftor-d6 is not
always publicly disclosed. However, based on common synthetic strategies for deuterium
labeling, they are likely located on metabolically stable positions of the molecule to ensure co-
elution with the unlabeled drug during chromatographic separation.

Chemical Structure of Tezacaftor

Below is the chemical structure of the non-deuterated Tezacaftor.

Tezacaftor

Tezacaftor Structure

Click to download full resolution via product page

Caption: Chemical structure of Tezacaftor.
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Physicochemical Properties

The following tables summarize the key physicochemical properties of Tezacaftor and its
deuterated analog, Tezacaftor-d6.

Table 1: General Properties

Property Value Reference

Tezacaftor

1-(2,2-Difluoro-1,3-
benzodioxol-5-yl)-N-[1-
2R)-2,3-dihydroxypropyl]-6-
IUPAC Name l2R) Y ypropyl [3]
fluoro-2-(2-hydroxy-1,1-
dimethylethyl)-1H-indol-5-yl]-

cyclopropanecarboxamide

Molecular Formula C26H27F3N206
Molecular Weight 520.5 g/mol

CAS Number 1152311-62-0
Appearance White to yellow solid

Tezacaftor-d6

Molecular Formula C26H21D6F3N206
Molecular Weight 526.5 g/mol
CAS Number Not Available

Table 2: Solubility and Storage

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b15569197/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-tezacaftor-d6-chemical-structure-and-properties
https://pubchem.ncbi.nlm.nih.gov/compound/Tezacaftor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Solubility (Tezacaftor)

DMSO ~30 mg/mL
Ethanol ~25 mg/mL
Water Insoluble

Storage Conditions

Solid Form 4°C, stored under nitrogen

-80°C for 1 year; -20°C for 6

months (stored under nitrogen)

In Solvent

Mechanism of Action

Tezacaftor is a CFTR corrector that targets the most common CF-causing mutation, F508del.
This mutation leads to misfolding of the CFTR protein and its subsequent degradation,
resulting in a reduced quantity of the protein at the cell surface. Tezacaftor acts as a
chaperone, aiding in the conformational stability of the F508del-CFTR protein, which allows for
its proper processing and trafficking to the cell membrane.
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Caption: Mechanism of action of Tezacaftor.

Experimental Protocols

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15569197/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-tezacaftor-d6-chemical-structure-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15569197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Tezacaftor-d6 is primarily used as an internal standard in quantitative bioanalytical methods.
Below is a general protocol for the quantification of Tezacaftor in plasma using LC-MS/MS.

Quantification of Tezacaftor in Plasma by LC-MS/MS

Objective: To accurately measure the concentration of Tezacaftor in human plasma samples.
Materials:

e Human plasma samples

o Tezacaftor analytical standard

o Tezacaftor-d6 (internal standard)

o Acetonitrile (protein precipitation agent)

e Formic acid

o Water (LC-MS grade)

e LC-MS/MS system with a C18 column

Methodology:

e Sample Preparation:

[¢]

Thaw plasma samples at room temperature.

o

To 100 pL of plasma, add 10 pL of Tezacaftor-d6 internal standard solution (concentration
will depend on the expected range of Tezacaftor concentrations).

[¢]

Add 300 L of acetonitrile to precipitate plasma proteins.

Vortex mix for 1 minute.

[e]

o

Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.
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o Transfer the supernatant to a clean tube and evaporate to dryness under a stream of
nitrogen.

o Reconstitute the residue in 100 pL of the mobile phase.

e LC-MS/MS Analysis:

o Liquid Chromatography:
= Column: C18, 2.1 x 50 mm, 1.8 ym
= Mobile Phase A: 0.1% Formic acid in water
» Mobile Phase B: 0.1% Formic acid in acetonitrile
» Gradient elution at a flow rate of 0.4 mL/min.

o Mass Spectrometry:
» |onization Mode: Electrospray lonization (ESI), positive
» Detection: Multiple Reaction Monitoring (MRM)

» MRM transitions for Tezacaftor and Tezacaftor-d6 should be optimized for the specific
instrument.

Workflow Diagram:
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Caption: LC-MS/MS sample preparation workflow.

Conclusion
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Tezacaftor-d6 is an essential tool for the accurate and precise quantification of Tezacaftor in
biological samples. Its use as an internal standard in LC-MS/MS assays is critical for
pharmacokinetic and drug metabolism studies, contributing to the overall understanding and
development of CFTR modulator therapies. This guide provides foundational information for
researchers and scientists working with this important deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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